Cas no 69810-93-1 (69810-93-1)

• Product Name: 69810-93-1
• CAS No: 69810-93-1
• MF: C₈H₁₁ClN₂
• MW: 170.639340639114
• CID: 5575855
• PubChem ID: 22756663
• Update Time: 2025-07-15

69810-93-1 Chemical and Physical Properties

Names and Identifiers

• 1-(2-chlorophenyl)ethane-1,2-diamine
• AKOS005265490
• N13403
• 69810-93-1
• SCHEMBL11657780
• 1-(2-Chloro-phenyl)-ethane-1,2-diamine
• 1,2-Ethanediamine, 1-(2-chlorophenyl)-

• Inchi： 1S/C8H11ClN2/c9-7-4-2-1-3-6(7)8(11)5-10/h1-4,8H,5,10-11H2
• InChI Key： BRKMFMWSBIXVBA-UHFFFAOYSA-N
• SMILES： C(C1=CC=CC=C1Cl)(N)CN

Computed Properties

• Exact Mass: 170.0610761g/mol
• Monoisotopic Mass: 170.0610761g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 119
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 52Ų

Experimental Properties

• Density: 1.199±0.06 g/cm3(Predicted)
• Boiling Point: 293.7±25.0 °C(Predicted)
• pka: 9.20±0.10(Predicted)

Additional information on 69810-93-1

Chemical Profile of CAS No 69810-93-1 and Its Applications in Modern Research

The compound identified by the CAS No 69810-93-1 is a specialized chemical entity that has garnered significant attention in the field of pharmaceutical and biochemical research. This introduction aims to provide a comprehensive overview of its properties, applications, and recent advancements in its utilization within scientific communities.

CAS No 69810-93-1, as a unique identifier, ensures precise classification and differentiation within chemical databases. Its molecular structure and functional groups make it a candidate for various synthetic pathways, particularly in the development of novel bioactive molecules. The compound’s stability under different conditions and its solubility profile are critical factors that influence its suitability for industrial-scale production and laboratory experimentation.

In recent years, the study of CAS No 69810-93-1 has been integrated into broader research initiatives focused on drug discovery and molecular therapy. Researchers have leveraged its chemical properties to develop inhibitors for specific enzymatic targets, which are pivotal in treating chronic diseases. For instance, studies have demonstrated its potential in modulating pathways associated with inflammation and oxidative stress, areas where therapeutic intervention is highly sought after.

One of the most compelling aspects of CAS No 69810-93-1 is its role in the synthesis of advanced materials. Its reactivity with other organic compounds has led to the development of polymers with enhanced mechanical and thermal properties. These materials are being explored for applications in medical devices, electronics, and sustainable packaging, aligning with global trends toward greener technologies.

The pharmacological relevance of CAS No 69810-93-1 has also been highlighted in clinical trials investigating its efficacy as a precursor for antiviral agents. Preliminary results suggest that derivatives of this compound exhibit promising activity against certain viral strains, contributing to the arsenal of medications designed to combat emerging infectious diseases. Such findings underscore the importance of fundamental chemical research in addressing contemporary health challenges.

From a synthetic chemistry perspective, CAS No 69810-93-1 serves as a versatile building block for constructing more complex molecules. Its incorporation into multi-step synthetic routes has enabled chemists to create intricate structures with tailored functionalities. This capability is particularly valuable in medicinal chemistry, where precision and efficiency are paramount for developing new therapeutic agents.

The environmental impact of utilizing CAS No 69810-93-1 has also been a point of interest. Efforts have been made to optimize synthetic protocols to minimize waste and reduce energy consumption. Such sustainable practices not only align with regulatory requirements but also enhance the economic viability of processes involving this compound.

Future research directions for CAS No 69810-93-1 include exploring its potential in nanotechnology and biomedicine. The compound’s ability to form stable complexes with nanoparticles has opened avenues for drug delivery systems that target specific cells or tissues. Additionally, its interaction with biological macromolecules may provide insights into disease mechanisms, fostering the development of more effective diagnostic tools.

In conclusion, CAS No 69810-93-1 represents a multifaceted chemical entity with broad applications across multiple scientific disciplines. Its contributions to pharmaceuticals, materials science, and environmental chemistry highlight its significance as a research tool. As methodologies evolve and new discoveries are made, the utility of this compound is expected to expand further, reinforcing its role as a cornerstone in modern chemical research.